Cas no 1346707-24-1 (2-(Butylthio)-4-chloropyridine)
2-(Butylthio)-4-chloropyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(Butylthio)-4-chloropyridine
- 2-butylsulfanyl-4-chloropyridine
- 2-(BUTYLSULFANYL)-4-CHLOROPYRIDINE
- DTXSID20744595
- DB-250724
- 1346707-24-1
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- Inchi: 1S/C9H12ClNS/c1-2-3-6-12-9-7-8(10)4-5-11-9/h4-5,7H,2-3,6H2,1H3
- InChI Key: NMLLYOQGMISESG-UHFFFAOYSA-N
- SMILES: ClC1C=CN=C(C=1)SCCCC
Computed Properties
- Exact Mass: 201.0378983g/mol
- Monoisotopic Mass: 201.0378983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 38.2Ų
2-(Butylthio)-4-chloropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM172875-1g |
2-(butylthio)-4-chloropyridine |
1346707-24-1 | 95% | 1g |
$430 | 2021-08-05 | |
| Chemenu | CM172875-1g |
2-(butylthio)-4-chloropyridine |
1346707-24-1 | 95% | 1g |
$430 | 2022-06-13 | |
| Alichem | A029190789-1g |
2-(Butylthio)-4-chloropyridine |
1346707-24-1 | 95% | 1g |
400.00 USD | 2021-06-01 |
2-(Butylthio)-4-chloropyridine Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 2-(Butylthio)-4-chloropyridine
Comprehensive Overview of 2-(Butylthio)-4-chloropyridine (CAS No. 1346707-24-1): Properties, Applications, and Industry Insights
2-(Butylthio)-4-chloropyridine (CAS No. 1346707-24-1) is a specialized organosulfur compound with a molecular structure combining a pyridine ring, a chlorine substituent, and a butylthio functional group. This unique configuration grants it distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and manufacturers frequently seek this compound for its role in heterocyclic chemistry and catalytic reactions, aligning with trends in sustainable chemistry and precision synthesis.
The growing demand for high-performance intermediates has placed compounds like 2-(Butylthio)-4-chloropyridine in the spotlight. Its CAS number 1346707-24-1 is often queried in scientific databases, reflecting its relevance in drug discovery and crop protection formulations. Recent studies highlight its potential in metal-organic frameworks (MOFs) and ligand design, addressing modern challenges in green chemistry and energy storage.
From a technical perspective, 2-(Butylthio)-4-chloropyridine exhibits moderate solubility in organic solvents like dichloromethane and ethyl acetate, while remaining stable under ambient conditions. Its melting point and boiling point data are critical for industrial scale-up processes, frequently discussed in patent literature. Analytical techniques such as HPLC and GC-MS are commonly employed for purity verification, ensuring compliance with Good Manufacturing Practices (GMP).
Environmental and safety considerations are paramount in handling CAS 1346707-24-1. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation systems are recommended during laboratory use. This aligns with industry shifts toward Responsible Care initiatives and ESG (Environmental, Social, and Governance) compliance, topics increasingly searched by professionals.
Innovative applications of 2-(Butylthio)-4-chloropyridine include its use in photoactive materials and electronic chemicals, responding to the surge in demand for organic semiconductors. Its thioether linkage also makes it a candidate for polymer modification, particularly in self-healing materials—a trending research area in materials science forums.
Market analysts note steady growth in the fine chemicals sector for derivatives like 4-chloropyridine compounds, driven by Asia-Pacific pharmaceutical hubs. Suppliers often optimize SEO strategies around terms such as "buy 2-(Butylthio)-4-chloropyridine" or "1346707-24-1 supplier," reflecting commercial interest. Regulatory documentation, including REACH dossiers and technical data sheets (TDS), further underscores its global trade significance.
Future research directions may explore catalytic asymmetric synthesis using 2-(Butylthio)-4-chloropyridine as a chiral auxiliary, tapping into the enantioselective catalysis trend. As AI-driven molecular design gains traction, computational studies on this compound’s quantum chemical properties could unlock novel applications, merging traditional chemistry with digital innovation.
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